Cas no 1566796-31-3 ({4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}methanol)

• Product Name: {4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}methanol
• CAS No: 1566796-31-3
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• MDL: MFCD26805524
• CID: 4606622
• PubChem ID: 112756235
• Update Time: 2025-06-08

{4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {4,5-dimethyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}methanol
• {4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}methanol

• MDL： MFCD26805524
• Inchi： 1S/C8H12N4O/c1-6-7(4-13)3-12-8(11(6)2)9-5-10-12/h5,13H,3-4H2,1-2H3
• InChI Key： SCLBIRMCIIOZPD-UHFFFAOYSA-N
• SMILES： C12=NC=NN1CC(CO)=C(C)N2C

Additional information on {4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}methanol

Introduction to {4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}methanol (CAS No. 1566796-31-3)

{4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}methanol (CAS No. 1566796-31-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of {4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}methanol features a triazolopyrimidine core with two methyl groups and a hydroxymethyl group. The presence of these functional groups imparts specific chemical and biological characteristics to the molecule. The hydroxymethyl group is particularly noteworthy as it can participate in hydrogen bonding and other intermolecular interactions, which are crucial for the compound's biological activity.

Recent studies have highlighted the potential of {4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}methanol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes and pathways.

In addition to its antiviral properties, {4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}methanol has shown promising results in anticancer research. A study conducted at the National Cancer Institute reported that this compound selectively targets and inhibits the growth of various cancer cell lines. The mechanism of action involves the disruption of DNA synthesis and cell cycle progression, leading to apoptosis in cancer cells.

The pharmacokinetic profile of {4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}methanol has also been extensively studied. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile. This makes it a promising candidate for further development as an orally administered therapeutic agent.

Safety and toxicity studies have been conducted to evaluate the potential side effects of {4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}methanol. Preliminary results suggest that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

The synthesis of {4,5-dimethyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}methanol has been optimized using modern synthetic techniques. One common approach involves the condensation of 6-chloro-{4-methyl-[H]pyrrolo[3,c]pyridazin}-3(2H)-one with dimethylamine followed by a nucleophilic substitution reaction with methanol. This method yields high purity and yield of the target compound.

In conclusion,{4,5-dimethyl-4H,7H-1,2,4triazolo1，5-a-pyrimidin - 6 - yl} methanol (CAS No. 1566796 - 31 - 3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in antiviral and anticancer therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.